Cas no 439111-76-9 (1-[2-(4-Morpholinoanilino)2-oxoethyl]-4-piperidino-4-piperidinecarboxamide)

• Product Name: 1-[2-(4-Morpholinoanilino)2-oxoethyl]-4-piperidino-4-piperidinecarboxamide
• CAS No: 439111-76-9
• MF: C₂₃H₃₅N₅O₃
• MW: 429.555705308914
• CID: 5269703
• Update Time: 2025-07-10

1-[2-(4-Morpholinoanilino)2-oxoethyl]-4-piperidino-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-MORPHOLINOANILINO)2-OXOETHYL]-4-PIPERIDINO-4-PIPERIDINECARBOXAMIDE
• 1'-({[4-(morpholin-4-yl)phenyl]carbamoyl}methyl)-[1,4'-bipiperidine]-4'-carboxamide
• [1,4'-Bipiperidine]-1'-acetamide, 4'-(aminocarbonyl)-N-[4-(4-morpholinyl)phenyl]-
• 1-[2-(4-morpholin-4-ylanilino)-2-oxoethyl]-4-piperidin-1-ylpiperidine-4-carboxamide
• 1-[2-(4-Morpholinoanilino)2-oxoethyl]-4-piperidino-4-piperidinecarboxamide

• Inchi： 1S/C23H35N5O3/c24-22(30)23(28-10-2-1-3-11-28)8-12-26(13-9-23)18-21(29)25-19-4-6-20(7-5-19)27-14-16-31-17-15-27/h4-7H,1-3,8-18H2,(H2,24,30)(H,25,29)
• InChI Key： SMZKOCHXNTZOJC-UHFFFAOYSA-N
• SMILES： O=C(C1(CCN(CC(NC2C=CC(=CC=2)N2CCOCC2)=O)CC1)N1CCCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 602
• XLogP3: 1.1
• Topological Polar Surface Area: 91.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 1-[2-(4-Morpholinoanilino)2-oxoethyl]-4-piperidino-4-piperidinecarboxamide

Introduction to 1-[2-(4-Morpholinoanilino)2-oxoethyl]-4-piperidino-4-piperidinecarboxamide (CAS No. 439111-76-9)

1-[2-(4-Morpholinoanilino)2-oxoethyl]-4-piperidino-4-piperidinecarboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 439111-76-9, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple functional groups, including morpholino, aniline, piperidine, and piperidino moieties, contributes to its intricate chemical profile and suggests a wide range of possible interactions with biological targets.

The chemical structure of 1-[2-(4-Morpholinoanilino)2-oxoethyl]-4-piperidino-4-piperidinecarboxamide features a central backbone that integrates various heterocyclic rings, which are known for their role in modulating biological pathways. The morpholino group, in particular, is a structural motif that enhances solubility and metabolic stability, making it an attractive feature for pharmaceutical applications. Additionally, the aniline moiety introduces an aromatic ring system that can engage in π-stacking interactions, which are often crucial for binding affinity and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of this compound with various biological targets. Studies have indicated that the piperidine and piperidino groups may interact with proteins and enzymes through hydrogen bonding networks, which could be exploited for therapeutic purposes. The oxoethyl side chain further diversifies the compound's chemical landscape, providing additional sites for functionalization and interaction with biological systems.

In the context of current pharmaceutical research, compounds like 1-[2-(4-Morpholinoanilino)2-oxoethyl]-4-piperidino-4-piperidinecarboxamide are being evaluated for their potential in treating a variety of diseases. The biological activity of this molecule has been preliminarily assessed through in vitro assays, which have revealed promising results in terms of inhibitory effects on certain enzymes and receptors. These findings align with the growing interest in multitargeted drugs that can modulate multiple pathways simultaneously, thereby enhancing therapeutic efficacy and reducing side effects.

The synthesis of 1-[2-(4-Morpholinoanilino)2-oxoethyl]-4-piperidino-4-piperidinecarboxamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such intricate molecules. Techniques such as multi-step organic synthesis, coupled with advanced purification methods, have enabled researchers to obtain high yields and purity levels necessary for further biological evaluation. The development of efficient synthetic routes is crucial for translating laboratory findings into viable drug candidates.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The combination of structural features such as the morpholino, aniline, piperidine, and piperidino groups provides a rich scaffold for medicinal chemists to modify and optimize. By leveraging structure-activity relationship (SAR) studies, researchers can systematically alter specific parts of the molecule to enhance its potency, selectivity, and pharmacokinetic properties. This iterative process is essential for developing drugs that meet stringent therapeutic standards.

The role of computational tools in understanding the behavior of 1-[2-(4-Morpholinoanilino)2-oxoethyl]-4-piperidino-4-piperidinecarboxamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at the atomic level. These studies not only help predict binding affinities but also offer insights into potential side effects and mechanisms of action. Such computational approaches are becoming indispensable in modern drug discovery pipelines.

As research continues to evolve, the applications of 1-[2-(4-Morpholinoanilino)2-oxoethyl]-4-piperidino-4-piperidinecarboxamide are likely to expand beyond initial assumptions. The compound's versatility makes it a valuable candidate for exploring new therapeutic strategies across different disease areas. Whether it serves as a lead molecule or an intermediate in the synthesis of more complex drugs, its contribution to pharmaceutical science is significant.

In conclusion, 1-[2-(4-Morpholinoanilino)2-oxoethyl]-4-piperidino-4-piperidinecarboxamide (CAS No. 439111-76-9) represents a fascinating example of how complex organic chemistry can contribute to medical innovation. Its unique structural features and promising biological activities position it as a noteworthy compound in ongoing research efforts. As scientists continue to unravel its potential, we can expect further advancements that will shape the future of drug development.